Cas no 2680831-74-5 (1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid
• CAS No: 2680831-74-5
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6098277
• PubChem ID: 165908263
• Update Time: 2025-07-24

1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277101
• 2680831-74-5
• 1-acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid
• 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c1-5(13)12-2-7(3-12,6(14)15)16-4-8(9,10)11/h2-4H2,1H3,(H,14,15)
• InChI Key： XGBWPRIYXVZVDV-UHFFFAOYSA-N
• SMILES： FC(COC1(C(=O)O)CN(C(C)=O)C1)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid

Research Briefing on 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid (CAS: 2680831-74-5)

1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid (CAS: 2680831-74-5) is a novel azetidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroethoxy and acetyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, highlighting its relevance in drug discovery and development.

The synthesis of 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid involves a multi-step process that includes the introduction of the trifluoroethoxy group into the azetidine ring, followed by acetylation and carboxylation. The compound's structural features, such as the presence of the trifluoroethoxy moiety, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for further pharmacological studies. Recent publications have detailed optimized synthetic routes that improve yield and purity, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary studies have demonstrated that 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid exhibits inhibitory effects against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to modulate the activity of gamma-secretase, a key enzyme implicated in Alzheimer's disease. Additionally, its potential as a scaffold for designing new protease inhibitors has been explored, with promising results in vitro. These findings underscore the compound's versatility and its potential to address unmet medical needs in various therapeutic areas.

Recent advancements in computational chemistry and molecular docking studies have further elucidated the binding interactions of 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid with target proteins. These studies have provided valuable insights into the compound's mechanism of action and have identified key structural modifications that could enhance its potency and selectivity. Such data are instrumental in guiding the design of next-generation derivatives with improved pharmacological profiles.

Looking ahead, the continued exploration of 1-Acetyl-3-(2,2,2-trifluoroethoxy)azetidine-3-carboxylic acid and its derivatives holds great promise for the development of novel therapeutics. Future research directions may include in vivo efficacy studies, toxicity profiling, and the investigation of its potential in combination therapies. As the scientific community delves deeper into its applications, this compound is poised to make significant contributions to the field of medicinal chemistry and drug discovery.